(5S)-5-methylpyrrolidin-3-one hydrochloride
Description
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5S)-5-methylpyrrolidin-3-one hydrochloride involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "5-methylpyrrolidin-3-one", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethyl acetate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Dissolve 5-methylpyrrolidin-3-one in methanol.", "Step 2: Add hydrochloric acid to the solution and stir for 1 hour at room temperature.", "Step 3: Add sodium hydroxide to the solution to adjust the pH to 9-10.", "Step 4: Extract the solution with ethyl acetate.", "Step 5: Wash the organic layer with water and dry over sodium sulfate.", "Step 6: Concentrate the solution under reduced pressure to obtain the crude product.", "Step 7: Dissolve the crude product in hydrochloric acid and stir for 1 hour at room temperature.", "Step 8: Add sodium hydroxide to the solution to adjust the pH to 9-10.", "Step 9: Extract the solution with ethyl acetate.", "Step 10: Wash the organic layer with water and dry over sodium sulfate.", "Step 11: Concentrate the solution under reduced pressure to obtain the pure product as a white solid." ] } | |
| 2708342-87-2 | |
Molecular Formula |
C5H10ClNO |
Molecular Weight |
135.6 |
Purity |
95 |
Origin of Product |
United States |
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